Cas no 32418-24-9 (ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylacetate)

• Product Name: ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylacetate
• CAS No: 32418-24-9
• MF: C₆H₉N₃O₂S₂
• MW: 219.284558057785
• MDL: MFCD00173723
• CID: 311634
• PubChem ID: 351912
• Update Time: 2025-07-30

ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-, ethyl ester
• Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulphanyl]acetate
• Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)thio]acetate
• ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate
• ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetate
• (5-amino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid ethyl ester
• AC1L6ZBT
• ethyl 2-(5-amino-1,3,4-thiadiazol-2-ylthio)acetate
• Maybridge1_000140
• MixCom1_000272
• NSC523973
• STOCK2S-73442
• SureCN999575
• ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)sulfanylacetate
• Z18452634
• FT-0625903
• MS-2046
• NSC-523973
• IYLGYUIQSDVGCP-UHFFFAOYSA-N
• EN300-02960
• SR-01000494661-1
• ethyl-2-[5-amino-1,3,4-thiadiazol-2-yl-thio]acetate
• SMR000061713
• EU-0078466
• AT21319
• ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate
• ethyl-2-[5-amino-1,3,4-thiadiazol-2-ylthio]acetate
• CS-0219062
• Ethyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)acetate
• Ethyl2-((5-amino-1,3,4-thiadiazol-2-yl)thio)acetate
• SR-01000494661
• AKOS000204270
• ethyl[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetate
• SCHEMBL999575
• HMS2171G06
• 32418-24-9
• DTXSID90326105
• CHEMBL1330444
• MFCD00173723
• HMS3318E13
• MLS000057768
• ethyl [(5-amino-1,3,4-thiadiazol-2-yl)thio]-acetate
• STL016117
• DB-068627

• MDL： MFCD00173723
• Inchi： 1S/C6H9N3O2S2/c1-2-11-4(10)3-12-6-9-8-5(7)13-6/h2-3H2,1H3,(H2,7,8)
• InChI Key： IYLGYUIQSDVGCP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(=O)OCC

Computed Properties

• Exact Mass: 219.01377
• Monoisotopic Mass: 219.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 377.5 °C at 760 mmHg
• Flash Point: 182.1 °C
• Refractive Index: 1.604
• PSA: 78.1
• LogP: 1.35670